Cas no 1443981-59-6 (1,2,4triazolo1,5-apyridine-5-carboxylic acid hydrochloride)
1,2,4triazolo1,5-apyridine-5-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid hydrochloride
- 1,2,4triazolo1,5-apyridine-5-carboxylic acid hydrochloride
-
- Inchi: 1S/C7H5N3O2.ClH/c11-7(12)5-2-1-3-6-8-4-9-10(5)6;/h1-4H,(H,11,12);1H
- InChI Key: KKZVWAOOZGZOFX-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC2=NC=NN12)(=O)O.Cl
1,2,4triazolo1,5-apyridine-5-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T796163-10mg |
[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid hydrochloride |
1443981-59-6 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T796163-50mg |
[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid hydrochloride |
1443981-59-6 | 50mg |
$ 185.00 | 2022-06-02 | ||
| TRC | T796163-100mg |
[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid hydrochloride |
1443981-59-6 | 100mg |
$ 275.00 | 2022-06-02 | ||
| Chemenu | CM463282-250mg |
[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid hydrochloride |
1443981-59-6 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM463282-500mg |
[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid hydrochloride |
1443981-59-6 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Enamine | EN300-129441-0.05g |
[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid hydrochloride |
1443981-59-6 | 95% | 0.05g |
$66.0 | 2023-06-08 | |
| Enamine | EN300-129441-0.1g |
[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid hydrochloride |
1443981-59-6 | 95% | 0.1g |
$99.0 | 2023-06-08 | |
| Enamine | EN300-129441-0.25g |
[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid hydrochloride |
1443981-59-6 | 95% | 0.25g |
$141.0 | 2023-06-08 | |
| Enamine | EN300-129441-0.5g |
[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid hydrochloride |
1443981-59-6 | 95% | 0.5g |
$222.0 | 2023-06-08 | |
| Enamine | EN300-129441-1.0g |
[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid hydrochloride |
1443981-59-6 | 95% | 1g |
$285.0 | 2023-06-08 |
1,2,4triazolo1,5-apyridine-5-carboxylic acid hydrochloride Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1,2,4triazolo1,5-apyridine-5-carboxylic acid hydrochloride
Introduction to 1,2,4-triazolo[1,5-apyridine-5-carboxylic acid hydrochloride (CAS No. 1443981-59-6)
1,2,4-triazolo[1,5-apyridine-5-carboxylic acid hydrochloride (CAS No. 1443981-59-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the triazoloapyridine class of molecules, which are known for their diverse pharmacological effects and structural versatility. The presence of both triazole and pyridine rings in its molecular framework imparts a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration in drug discovery.
The structure of 1,2,4-triazolo[1,5-apyridine-5-carboxylic acid hydrochloride features a carboxylic acid moiety at the 5-position of the pyridine ring, which is further substituted with a triazole ring fused at the 1 and 5 positions. This specific arrangement of functional groups contributes to the compound's ability to engage with various biological receptors and enzymes. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in in vitro and in vivo studies.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 1,2,4-triazolo[1,5-apyridine-5-carboxylic acid hydrochloride with potential target proteins. Studies suggest that this compound may exhibit inhibitory effects on certain kinases and enzymes involved in cancer progression. The triazoloapyridine scaffold is particularly interesting because it can mimic natural products and bioactive molecules, providing a scaffold for structure-based drug design.
In the realm of medicinal chemistry, the synthesis of 1,2,4-triazolo[1,5-apyridine-5-carboxylic acid hydrochloride has been optimized through multi-step organic reactions involving cyclization and condensation processes. The introduction of the carboxylic acid group at the 5-position of the pyridine ring enhances its reactivity towards various coupling reactions, such as amide bond formation, which is crucial for drug development. The hydrochloride salt form ensures stability and improves handling during synthetic procedures.
One of the most compelling aspects of 1,2,4-triazolo[1,5-apyridine-5-carboxylic acid hydrochloride is its potential application in addressing neurological disorders. Preliminary studies have indicated that this compound may interact with neurotransmitter receptors and ion channels, suggesting a possible role in modulating neuronal activity. The ability to fine-tune its pharmacological properties through structural modifications makes it an attractive candidate for developing novel therapeutics targeting central nervous system disorders.
The pharmacokinetic profile of 1,2,4-triazolo[1,5-apyridine-5-carboxylic acid hydrochloride is another area of active investigation. Researchers are exploring its absorption, distribution, metabolism, and excretion (ADME) properties to understand how it behaves within the body. This information is critical for optimizing dosing regimens and minimizing potential side effects. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are being employed to study its metabolic pathways and degradation products.
Moreover, the synthetic pathways for 1,2,4-triazolo[1,5-apyridine-5-carboxylic acid hydrochloride have been refined to improve yield and purity. Modern synthetic methodologies emphasize green chemistry principles by reducing waste and using environmentally friendly reagents. These advancements not only make the production process more sustainable but also enhance scalability for industrial applications.
Recent publications have highlighted the biological activity of 1,2,4-triazolo[1,5-apyridine-5-carboxylic acid hydrochloride in various disease models. For instance, studies have shown its potential efficacy in inhibiting inflammatory pathways by modulating cytokine production and reducing oxidative stress. This makes it a promising candidate for developing anti-inflammatory drugs with minimal systemic side effects.
The structure-activity relationship (SAR) studies on 1,2,4-triazolo[1,5-apyridine-5-carboxylic acid hydrochloride have provided valuable insights into how different substituents affect its biological activity. By systematically modifying functional groups at various positions within the molecule, researchers can identify key structural features responsible for its pharmacological effects. This approach is instrumental in designing derivatives with enhanced potency and selectivity.
In conclusion, 1H NMR spectroscopy has been instrumental in confirming the structural integrity of this compound during synthesis. Its unique chemical properties make it a versatile tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover new applications, this compound is poised to play a significant role in future drug development efforts.
1443981-59-6 (1,2,4triazolo1,5-apyridine-5-carboxylic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)